Cas no 2229365-05-1 (2-(2-bromo-1,3-thiazol-4-yl)-2-oxoacetic acid)

• Product Name: 2-(2-bromo-1,3-thiazol-4-yl)-2-oxoacetic acid
• CAS No: 2229365-05-1
• MF: C₅H₂BrNO₃S
• MW: 236.04327917099
• CID: 5978640
• PubChem ID: 68432968
• Update Time: 2025-05-22

2-(2-bromo-1,3-thiazol-4-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, 2-bromo-α-oxo-
• 2-(2-bromo-1,3-thiazol-4-yl)-2-oxoacetic acid
• SCHEMBL2899167
• EN300-1927448
• 2229365-05-1

• Inchi： 1S/C5H2BrNO3S/c6-5-7-2(1-11-5)3(8)4(9)10/h1H,(H,9,10)
• InChI Key： VMSVDVBYNPALLU-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)C(O)=O)N=C1Br

Computed Properties

• Exact Mass: 234.89388g/mol
• Monoisotopic Mass: 234.89388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 2.061±0.06 g/cm3(Predicted)
• Boiling Point: 346.5±24.0 °C(Predicted)
• pka: 1.71±0.54(Predicted)

Additional information on 2-(2-bromo-1,3-thiazol-4-yl)-2-oxoacetic acid

2-(2-Bromo-1,3-Thiazol-4-Yl)-2-Oxoacetic Acid: A Comprehensive Overview

2-(2-Bromo-1,3-thiazol-4-yl)-2-oxoacetic acid, also known by its CAS registry number 2229365-05-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery. The structure of this molecule comprises a thiazole ring substituted with a bromine atom and an oxoacetic acid group, making it a unique scaffold for further chemical modifications and functionalization.

The thiazole moiety in 2-(2-bromo-1,3-thiazol-4-yl)-2-oxoacetic acid is a key structural feature that contributes to its chemical reactivity and biological properties. Thiazoles are heterocyclic compounds with sulfur and nitrogen atoms in the ring, which are known to exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the bromine atom further enhances the compound's potential for site-specific reactions and functional group transformations.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry. For instance, researchers have explored the use of thiazole-containing compounds as inhibitors of various enzymes, such as kinases and proteases, which are critical targets in the treatment of diseases like cancer and neurodegenerative disorders. The oxoacetic acid group in 2-(2-bromo-1,3-thiazol-4-yl)-2-oxoacetic acid adds another layer of functionality, potentially enabling interactions with biological systems through hydrogen bonding or other non-covalent interactions.

The synthesis of 2-(2-bromo-1,3-thiazol-4-yl)-2-oxoacetic acid involves a series of well-established organic reactions. Typically, the thiazole ring is formed via a condensation reaction between an amine and a ketone or aldehyde derivative. The introduction of the bromine atom can be achieved through electrophilic substitution or other halogenation techniques. The final step involves the incorporation of the oxoacetic acid group, which can be accomplished through oxidation or other functional group transformations.

In terms of applications, thiazole derivatives like 2-(2-bromo-1,3-thiazol-4-yl)-2-oxoacetic acid have shown promise in various areas. For example, they have been investigated as potential candidates for antibacterial agents due to their ability to inhibit bacterial growth. Additionally, these compounds have been studied for their antioxidant properties, which could make them useful in preventing oxidative stress-related diseases.

The development of novel synthetic methods for thiazole derivatives has been an active area of research. Scientists are continuously exploring more efficient and environmentally friendly approaches to synthesize these compounds. For instance, microwave-assisted synthesis and catalytic methods have been employed to streamline the production process of thiazole-containing molecules like 2-(2-bromo-1,3-thiazol-4-yl)-2-oxtioacetic acid.

In conclusion, 2-(2-bromo-1,3-thiazol